N-benzylpyrimidin-2-amine
Overview
Description
N-benzylpyrimidin-2-amine is a chemical compound that has gained interest due to its potential use in various fields of research and industry. It has been used in the design and synthesis of derivatives as novel histone deacetylase inhibitors .
Synthesis Analysis
Novel 2-aminopyrimidine derivatives were prepared from acyclic starting materials, benzylidene acetones, and ammonium thiocyanates, via 5 steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .Molecular Structure Analysis
The molecular formula of N-benzylpyrimidin-2-amine is C11H11N3 and its molecular weight is 185.22 g/mol. Computational modeling studies of 40 pyrimidine-4,6-diamine-based compounds have been conducted by integrating docking, molecular dynamics, and three-dimensional structure–activity relationship (3D-QSAR) .Chemical Reactions Analysis
While specific chemical reactions involving N-benzylpyrimidin-2-amine are not detailed in the search results, it’s known that it’s used in the synthesis of novel histone deacetylase inhibitors .Scientific Research Applications
Antitrypanosomal Agents
“N-benzylpyrimidin-2-amine” derivatives have been explored for their potential as antitrypanosomal agents . These compounds could be synthesized through various chemical processes and have shown promise in combating Trypanosoma species, which are responsible for diseases like sleeping sickness .
Anti-inflammatory Agents
Research has indicated that pyrimidine derivatives, including “N-benzylpyrimidin-2-amine”, may exhibit anti-inflammatory properties . They work by inhibiting the expression and activities of vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Histone Deacetylase Inhibitors
“N-benzylpyrimidin-2-amine” derivatives have been studied as novel histone deacetylase inhibitors . Histone deacetylases are enzymes that play a crucial role in regulating gene expression, and their inhibition is a promising strategy for treating various diseases, including cancer .
Mechanism of Action
Target of Action
N-Benzylpyrimidin-2-amine is a derivative of 2-aminopyrimidine, which has been found to exhibit significant antitrypanosomal and antiplasmodial activities . The primary targets of this compound are the causative organisms of sleeping sickness, Trypanosoma brucei rhodesiense, and malaria, Plasmodium falciparum NF54 .
Mode of Action
It is known that 2-aminopyrimidines, in general, interact with their targets in a way that inhibits their growth and proliferation
Biochemical Pathways
The biochemical pathways affected by N-Benzylpyrimidin-2-amine are those essential for the survival and proliferation of Trypanosoma brucei rhodesiense and Plasmodium falciparum NF54 . The compound’s interference with these pathways results in its antitrypanosomal and antiplasmodial effects .
Pharmacokinetics
Pharmacokinetics generally describes how a drug is absorbed, distributed, metabolized, and excreted by the body . These properties are affected by the physicochemical properties of the drug, and other factors such as human behavior (e.g., food and drug intake) and genetics .
Result of Action
The result of N-Benzylpyrimidin-2-amine’s action is the inhibition of the growth and proliferation of Trypanosoma brucei rhodesiense and Plasmodium falciparum NF54, leading to its antitrypanosomal and antiplasmodial effects .
Safety and Hazards
properties
IUPAC Name |
N-benzylpyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3/c1-2-5-10(6-3-1)9-14-11-12-7-4-8-13-11/h1-8H,9H2,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLWNLCSWRLEMJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=NC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60194974 |
Source
|
| Record name | 2-Pyrimidinamine, N-(phenylmethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60194974 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzylpyrimidin-2-amine | |
CAS RN |
4214-59-9 |
Source
|
| Record name | 2-Pyrimidinamine, N-(phenylmethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004214599 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4214-59-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=81412 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Pyrimidinamine, N-(phenylmethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60194974 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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